1-(2-(2,5-dimethoxyphenyl)-2-oxoethyl)-3-(3-methyl-1,2,4-oxadiazol-5-yl)pyridin-2(1H)-one
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Description
1-(2-(2,5-dimethoxyphenyl)-2-oxoethyl)-3-(3-methyl-1,2,4-oxadiazol-5-yl)pyridin-2(1H)-one is a useful research compound. Its molecular formula is C18H17N3O5 and its molecular weight is 355.35. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Applications in Heterocyclic Compounds
The molecule is involved in the synthesis of novel heterocyclic compounds with potential applications in various domains. For instance, Kumar and Mashelker (2007) synthesized 1,2,4‐Oxadiazole heterocyclic compounds containing 2‐H‐Pyranopyridine‐2‐one moiety, which are expected to exhibit better hypertensive activity (Kumar & Mashelker, 2007). Potkin et al. (2009) discussed the synthesis of 5-substituted 3-[5-(2,5-dimethylphenyl)-1,2-oxazol-3-yl]-1,2,4-oxadiazoles, indicating the chemical versatility of these compounds (Potkin, Petkevich, & Kurman, 2009).
Applications in Material Science
Research by Mansoori et al. (2012) led to the creation of new, thermally stable polyimides and a poly(amide-imide) containing a 1,3,4-oxadiazole-2-pyridyl pendant group. These materials were synthesized and characterized for their solubility in polar and aprotic solvents and their thermal behavior, indicating their potential in material science applications, specifically in the development of heat-resistant polymers (Mansoori et al., 2012).
Antimicrobial and Anti-Proliferative Activities
The molecule also shows potential in the medical field due to its antimicrobial and anti-proliferative properties. Al-Wahaibi et al. (2021) synthesized N-Mannich bases derived from 1,3,4-oxadiazole and assessed their in vitro inhibitory activity against pathogenic bacteria and fungus, Candida albicans. Some compounds exhibited broad-spectrum antibacterial activities and potent activity against Gram-positive bacteria. Additionally, they evaluated the anti-proliferative activity of these compounds against various human cancer cell lines, finding significant anti-proliferative activity in certain compounds (Al-Wahaibi et al., 2021).
Properties
IUPAC Name |
1-[2-(2,5-dimethoxyphenyl)-2-oxoethyl]-3-(3-methyl-1,2,4-oxadiazol-5-yl)pyridin-2-one |
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InChI |
InChI=1S/C18H17N3O5/c1-11-19-17(26-20-11)13-5-4-8-21(18(13)23)10-15(22)14-9-12(24-2)6-7-16(14)25-3/h4-9H,10H2,1-3H3 |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PBYULXNXXIJLPI-UHFFFAOYSA-N |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NOC(=N1)C2=CC=CN(C2=O)CC(=O)C3=C(C=CC(=C3)OC)OC |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H17N3O5 |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
355.3 g/mol |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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